5-Ethenylpyridine-2-carbaldehyde

• CAS No.: 1344148-47-5
• Molecular Formula: C8H7NO
• Molecular Weight: 133.15 g/mol
• IUPAC Name: 5-ethenylpyridine-2-carbaldehyde
• InChI: InChI=1S/C8H7NO/c1-2-7-3-4-8(6-10)9-5-7/h2-6H,1H2
• InChI Key: RBALNJXNUMVVNG-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CN=C(C=C1)C=O

Description

5-Ethenylpyridine-2-carbaldehyde is an organic compound with the molecular formula C8H7NO It is a derivative of pyridine, characterized by the presence of an ethenyl group at the 5-position and an aldehyde group at the 2-position of the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Ethenylpyridine-2-carbaldehyde typically involves the functionalization of pyridine derivatives. One common method is the Vilsmeier-Haack reaction, where pyridine is treated with a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the aldehyde group at the 2-position. The ethenyl group can be introduced via a Heck reaction, where a vinyl halide reacts with the pyridine derivative in the presence of a palladium catalyst.

Industrial Production Methods: Industrial production of 5-Ethenylpyridine-2-carbaldehyde may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 5-Ethenylpyridine-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The ethenyl group can participate in electrophilic substitution reactions, where it reacts with electrophiles to form substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Palladium-catalyzed cross-coupling reactions using vinyl halides.

Major Products Formed:

Oxidation: 5-Ethenylpyridine-2-carboxylic acid.

Reduction: 5-Ethenylpyridine-2-methanol.

Substitution: Various substituted pyridine derivatives depending on the electrophile used.

Scientific Research Applications

5-Ethenylpyridine-2-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 5-Ethenylpyridine-2-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form Schiff bases with amines, leading to the formation of imines that can act as ligands in coordination chemistry. The ethenyl group can participate in polymerization reactions, contributing to the formation of polymeric materials. Additionally, the compound’s ability to undergo electrophilic substitution reactions makes it a versatile intermediate in organic synthesis.

Comparison with Similar Compounds

Pyridine-2-carbaldehyde: Similar structure but lacks the ethenyl group.

2-Vinylpyridine: Contains a vinyl group but lacks the aldehyde group.

Pyridine-3-carboxaldehyde: An isomer with the aldehyde group at the 3-position.

Uniqueness: 5-Ethenylpyridine-2-carbaldehyde is unique due to the presence of both the ethenyl and aldehyde groups, which confer distinct reactivity and versatility in chemical synthesis. Its dual functionality allows it to participate in a wide range of chemical reactions, making it a valuable compound in various research and industrial applications.

Biological Activity

5-Ethenylpyridine-2-carbaldehyde, a pyridine derivative, has garnered attention in recent years due to its diverse biological activities. This article reviews the synthesis, biological properties, and potential applications of this compound, supported by relevant data tables and case studies.

Chemical Structure and Synthesis

5-Ethenylpyridine-2-carbaldehyde is characterized by a pyridine ring with an ethenyl group and an aldehyde functional group. The synthesis of this compound typically involves the reaction of pyridine derivatives with suitable aldehydes or through the application of various organic synthesis techniques.

Anticancer Activity

Recent studies have indicated that 5-ethenylpyridine-2-carbaldehyde exhibits notable anticancer properties. For instance, in vitro tests have shown that derivatives of this compound can inhibit the growth of various cancer cell lines, including A549 (lung cancer) and MCF-7 (breast cancer) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Table 1: Anticancer Activity of 5-Ethenylpyridine-2-carbaldehyde Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	A549	25	Apoptosis induction
Compound B	MCF-7	30	Cell cycle arrest
Compound C	HeLa	20	Apoptosis induction

Antimicrobial Activity

5-Ethenylpyridine-2-carbaldehyde has also demonstrated antimicrobial properties against various pathogens. Studies have shown effectiveness against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

Table 2: Antimicrobial Efficacy of 5-Ethenylpyridine-2-carbaldehyde

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	70 µg/mL
Pseudomonas aeruginosa	60 µg/mL

Neuroprotective Effects

Research has indicated that compounds related to 5-ethenylpyridine-2-carbaldehyde may exhibit neuroprotective effects through modulation of serotonergic systems. Specifically, some derivatives act as selective agonists for the 5-HT1A receptor, which is implicated in various neuropsychiatric disorders.

Case Studies

• Study on Anticancer Properties : A study published in MDPI explored the anticancer activity of several pyridine derivatives, including 5-ethenylpyridine-2-carbaldehyde. The results indicated significant inhibition of cancer cell proliferation, supporting its potential as a chemotherapeutic agent .
• Antimicrobial Activity Assessment : Another research article evaluated the antimicrobial efficacy of this compound against resistant bacterial strains. The findings revealed that certain derivatives exhibited potent activity against Staphylococcus aureus strains resistant to conventional antibiotics .
• Neuroprotective Mechanism Exploration : A study investigated the neuroprotective effects of pyridine derivatives on rat models, demonstrating enhanced serotonergic activity and reduced anxiety-like behavior, suggesting therapeutic potential for anxiety disorders .